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Compound of Interest

Compound Name: N2-Ethyl-2'-deoxyguanosine

Cat. No.: B033418 Get Quote

The handling and disposal of specialized chemical reagents are critical components of

laboratory safety and research integrity. N2-Ethyl-2'-deoxyguanosine, a DNA adduct formed

from the ethanol metabolite acetaldehyde, is a vital compound in cancer research and

toxicology studies.[1][2][3] However, its potent biological activity necessitates a rigorous and

informed approach to its disposal. This guide provides a detailed protocol for the safe handling

and disposal of N2-Ethyl-2'-deoxyguanosine, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

Hazard Identification and Chemical Profile
Understanding the specific hazards of a chemical is the foundation of safe handling. N2-Ethyl-
2'-deoxyguanosine is classified as a highly toxic substance and a suspected carcinogen.[4] Its

primary risks include fatality if swallowed, inhaled, or in contact with skin, and it may cause

damage to organs through prolonged or repeated exposure.[4]

Table 1: Chemical and Hazard Profile of N2-Ethyl-2'-deoxyguanosine
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Property Value Source(s)

Chemical Name

2-(ethylamino)-9-

[(2R,4S,5R)-4-hydroxy-5-

(hydroxymethyl)oxolan-2-

yl]-3H-purin-6-one

[5]

CAS Number 101803-03-6 [4]

Molecular Formula C₁₂H₁₇N₅O₄ [5]

Molecular Weight 295.29 g/mol [5]

Physical Form White to off-white solid

GHS Hazard Codes

H300 + H310 + H330 (Fatal if

swallowed, in contact with skin,

or if inhaled), H351 (Suspected

of causing cancer), H373 (May

cause damage to organs

through prolonged or repeated

exposure)

[4]

Storage Class

6.1A - Combustible, acutely

toxic Cat. 1 and 2 / very toxic

hazardous materials

Mandatory Personal Protective Equipment (PPE)
Given the acute toxicity and carcinogenic potential of N2-Ethyl-2'-deoxyguanosine, a

comprehensive PPE strategy is non-negotiable. The causality is clear: preventing dermal,

ocular, and respiratory exposure is paramount to mitigating health risks.

Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile) to prevent skin

exposure.[6] Always inspect gloves for tears or punctures before use.

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.[6]

A face shield is required when there is a risk of splashing or when handling larger quantities

of the solid to prevent inhalation of fine particulates.
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Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is necessary

when handling the solid compound outside of a certified chemical fume hood to prevent

inhalation of airborne particles.[6]

Body Protection: A lab coat must be worn at all times. Ensure it is fully buttoned. For

extensive handling, consider a disposable gown for added protection.

Disposal Workflow and Decision Process
The proper disposal of N2-Ethyl-2'-deoxyguanosine waste requires careful segregation and

containment. All waste streams containing this compound must be treated as hazardous

chemical waste. The following diagram outlines the critical decision points in the disposal

process.
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Start: Generate
N2-Ethyl-2'-deoxyguanosine Waste

Identify Waste Type

Solid Waste
(Unused reagent, contaminated powder)

 Solid

Liquid Waste
(Solutions, experimental buffers)

 Liquid

Contaminated Sharps & Labware
(Pipette tips, tubes, gloves, bench paper)

 Labware

1. Place in a sealed, rigid, labeled
'Hazardous Waste' container.
2. Do NOT compact powder.

1. Collect in a sealed, leak-proof,
compatible container (e.g., glass).

2. Do NOT overfill.

1. Place sharps in a designated
puncture-resistant sharps container.

2. Place other labware in a lined,
sealed 'Hazardous Waste' box.

Label Container with:
- 'Hazardous Waste'

- Full Chemical Name: N2-Ethyl-2'-deoxyguanosine
- All other constituents and concentrations

- Hazard Pictograms (Toxic, Health Hazard)

Store in a designated, secure
Satellite Accumulation Area (SAA)

Arrange for pickup by your
institution's Environmental

Health & Safety (EHS) department

Click to download full resolution via product page

Caption: Disposal workflow for N2-Ethyl-2'-deoxyguanosine waste streams.
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Step-by-Step Disposal Protocols
Adherence to a standardized protocol is essential for ensuring that all waste is handled

consistently and safely. These procedures are based on federal regulations like the Resource

Conservation and Recovery Act (RCRA) and must be supplemented by your institution's

specific guidelines.[7][8][9]

Protocol 1: Disposal of Solid N2-Ethyl-2'-
deoxyguanosine

Work Area: Conduct all handling of the solid compound within a certified chemical fume hood

to contain any airborne particles.

Containment: Carefully place the solid waste into a rigid, screw-top container made of a

compatible material (e.g., polyethylene).

Labeling: Securely affix a "Hazardous Waste" label to the container. Clearly write "N2-Ethyl-
2'-deoxyguanosine" and its CAS number (101803-03-6).

Storage: Keep the waste container sealed at all times, except when adding waste.[7] Store it

in your lab's designated Satellite Accumulation Area.

Pickup: Once the container is full or has been stored for the maximum allowable time per

institutional policy, arrange for disposal through your EHS office.

Protocol 2: Disposal of Liquid Waste Containing N2-
Ethyl-2'-deoxyguanosine

Waste Stream: Dedicate a specific, compatible waste container (e.g., a glass bottle with a

screw cap) for all liquid waste containing this compound.

Segregation: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your EHS department. Incompatible mixtures can create unforeseen hazards.

Containment: Pour liquid waste carefully into the designated container, using a funnel to

prevent spills. Do not fill the container beyond 90% capacity to allow for expansion.
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Labeling: Affix a "Hazardous Waste" label. List all chemical components of the solution,

including solvents and buffers, with their approximate concentrations. Ensure "N2-Ethyl-2'-
deoxyguanosine" is clearly listed.

Storage and Pickup: Keep the container sealed in secondary containment (e.g., a plastic tub)

within your Satellite Accumulation Area and arrange for EHS pickup as described above.

Protocol 3: Disposal of Contaminated Labware and PPE
Sharps: All needles, scalpels, or other sharps that come into contact with the compound

must be immediately placed in a designated, puncture-resistant sharps container for

chemical waste.[10]

Non-Sharp Labware: Contaminated items such as pipette tips, microfuge tubes, and gloves

should be collected in a durable, lined container (e.g., a cardboard box with a thick plastic

liner).

Containment and Labeling: Once full, securely seal the liner and the box. Label the exterior

with "Hazardous Waste" and list "Solid lab waste contaminated with N2-Ethyl-2'-
deoxyguanosine."

Storage and Pickup: Store the container in the Satellite Accumulation Area for EHS

collection.

Decontamination of Work Surfaces
Effective decontamination is a multi-step process designed to remove or neutralize hazardous

chemical residues.[11][12] This prevents cross-contamination of experiments and inadvertent

exposure of personnel.

Pre-Cleaning: Begin by physically removing any visible solid contamination using a

disposable wipe slightly dampened with water. This initial step reduces the overall bioburden

and chemical load.[13]

Decontamination: Wipe the entire work surface (e.g., fume hood base) with a suitable

decontamination solution. A common and effective strategy involves a sequence of agents.

For example, a solution of detergent and water can be used to lift and suspend the
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compound, followed by a rinse with 70% ethanol or isopropanol to help dissolve and remove

any remaining residue.[11] Always apply solutions with wipes; do not use spray bottles,

which can aerosolize contaminants.[11]

Contact Time: Allow the decontamination solution to remain on the surface for a sufficient

contact time (typically 10-20 minutes) to ensure efficacy before wiping it clean.[13]

Final Rinse: Perform a final wipe with sterile distilled water to remove any residues from the

cleaning agents themselves.[11]

Waste Disposal: All wipes and materials used for decontamination must be disposed of as

solid hazardous waste contaminated with N2-Ethyl-2'-deoxyguanosine (see Protocol 3).

By implementing these rigorous, evidence-based procedures, researchers can safely manage

N2-Ethyl-2'-deoxyguanosine from receipt to disposal, upholding the highest standards of

laboratory safety and scientific responsibility. Always consult your institution's specific waste

disposal guidelines and EHS department as the final authority.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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